Wattersiixanthone B
Overview
Description
Wattersiixanthone B is a natural product found in Polygala wattersii with data available.
Scientific Research Applications
Chemical Structure and Isolation
Wattersiixanthone B, along with other compounds, has been identified in the roots of Polygala wattersii. This discovery contributes to the understanding of the chemical diversity and potential biological activity present in this plant species. The isolation and structural elucidation of Wattersiixanthone B and related compounds are crucial steps in exploring their possible applications in scientific research (Kobayashi et al., 2000).
Potential in Material Science
The synthesis and exploration of novel materials, including organic compounds like Wattersiixanthone B, are fundamental in chemical research. These materials could have implications in various industries, including electronics, where advancements often rely on discovering new materials with unique properties (Cushing et al., 2004).
Role in Interdisciplinary Research
Compounds like Wattersiixanthone B can be subjects of interdisciplinary research, integrating knowledge from chemistry, biology, and material science. This approach enhances the understanding of their properties and potential applications in diverse fields, such as pharmaceuticals, agriculture, and environmental sciences (Singer & Smith, 2013).
Application in Education and Research Design
The discovery and study of compounds like Wattersiixanthone B offer educational opportunities in scientific research design and methodology. They serve as case studies in understanding complex natural product chemistry and the development of analytical techniques (Grady, 2010).
properties
Product Name |
Wattersiixanthone B |
|---|---|
Molecular Formula |
C20H20O9 |
Molecular Weight |
404.4 g/mol |
IUPAC Name |
1-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyxanthen-9-one |
InChI |
InChI=1S/C20H20O9/c1-26-12-3-2-4-13-15(12)16(22)10-7-9(5-6-11(10)28-13)27-20-19(25)18(24)17(23)14(8-21)29-20/h2-7,14,17-21,23-25H,8H2,1H3/t14-,17-,18+,19-,20-/m1/s1 |
InChI Key |
FZIAASYHRUKXQB-LWUBGYQZSA-N |
Isomeric SMILES |
COC1=CC=CC2=C1C(=O)C3=C(O2)C=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
Canonical SMILES |
COC1=CC=CC2=C1C(=O)C3=C(O2)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O |
synonyms |
wattersii-xanthone B wattersiixanthone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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